Cas no 857685-16-6 (8-amino-2-Quinolinemethanamine)
857685-16-6 structure
Product Name:8-amino-2-Quinolinemethanamine
CAS No:857685-16-6
MF:C10H11N3
MW:173.214441537857
CID:1119251
PubChem ID:11715256
Update Time:2025-04-20
8-amino-2-Quinolinemethanamine Chemical and Physical Properties
Names and Identifiers
-
- 8-amino-2-Quinolinemethanamine
- E88161
- 857685-16-6
- 2-(aminomethyl)quinolin-8-amine
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- Inchi: 1S/C10H11N3/c11-6-8-5-4-7-2-1-3-9(12)10(7)13-8/h1-5H,6,11-12H2
- InChI Key: VSESACJTLXLOMK-UHFFFAOYSA-N
- SMILES: N1C(CN)=CC=C2C=CC=C(C=12)N
Computed Properties
- Exact Mass: 173.095297364g/mol
- Monoisotopic Mass: 173.095297364g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 64.9Ų
8-amino-2-Quinolinemethanamine Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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